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Compound of Interest

Compound Name: 4-Nitrodiphenyl-D9

Cat. No.: B15341491 Get Quote

Disclaimer: This technical guide has been compiled based on publicly available safety data for

the non-deuterated analogue, 4-nitrobiphenyl (CAS No. 92-93-3). Specific safety data for 4-

nitrobiphenyl-d9 is not readily available. It is a standard practice in safety data sheets for

deuterated compounds to reference the toxicological and physical properties of their non-

deuterated counterparts, as these are generally considered to be very similar. The primary

difference is the molecular weight. All safety precautions and handling procedures outlined for

4-nitrobiphenyl should be strictly followed when working with 4-nitrobiphenyl-d9.

This guide is intended for researchers, scientists, and drug development professionals. It

provides a comprehensive overview of the known hazards, safe handling procedures, and

emergency protocols associated with 4-nitrobiphenyl.

Chemical and Physical Properties
4-Nitrobiphenyl-d9 is a deuterated form of 4-nitrobiphenyl. The following table summarizes the

known physical and chemical properties of 4-nitrobiphenyl.
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Property Value Reference

Molecular Formula C₁₂D₉NO₂ N/A

Molecular Weight ~208.27 g/mol N/A

Appearance

White to light yellow crystalline

powder or needles with a

sweetish odor.

[1][2]

Melting Point 114 °C (237 °F) [3]

Boiling Point 340 °C (644 °F) at 760 mmHg [3]

Flash Point 143 °C (290 °F) (closed cup) [3]

Solubility Insoluble in water. [3]

Log Octanol/Water Partition

Coefficient (log Kow)
3.77 [3]

Toxicological Data
The toxicological properties of 4-nitrobiphenyl have not been fully investigated. However,

available data indicates that it is a hazardous substance.

Toxicity Metric Value Species Route Reference

LD50 (Lethal

Dose, 50%)
2230 mg/kg Rat Oral [4]

LD50 (Lethal

Dose, 50%)
1970 mg/kg Rabbit Oral [4]

Acute Effects:

Human: Acute exposure in humans can cause irritation to the eyes, mucous membranes,

and respiratory tract. Other reported effects include headache, nausea, vomiting, and

fatigue.[5]
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Animal: Tests on rats and rabbits have shown moderate acute toxicity from oral exposure.[5]

Chronic Effects:

Chronic exposure to high concentrations in workers has led to effects on the peripheral and

central nervous systems, as well as the liver and kidneys.[5]

The US EPA has not established a Reference Concentration (RfC) or a Reference Dose

(RfD) for 4-nitrobiphenyl.[5]

Carcinogenicity:

The state of California has classified 4-nitrobiphenyl as a substance known to cause cancer.

[6]

It is listed as a potential occupational carcinogen.[7]

The International Agency for Research on Cancer (IARC) has not classified 4-nitrobiphenyl

as to its carcinogenicity to humans (Group 3).[8]

Reproductive and Developmental Effects:

There is no available information on the reproductive or developmental effects of 4-

nitrobiphenyl in humans or animals.[5][8]

Experimental Protocols
Detailed experimental protocols for the specific toxicological studies cited for 4-nitrobiphenyl

are not readily available in the public domain. However, a representative protocol for an acute

oral toxicity study (LD50) can be described based on the OECD Guideline 401 (now largely

replaced by alternative methods) and general toxicological principles.

Representative Acute Oral Toxicity (LD50) Study
Protocol (Based on OECD 401)
Objective: To determine the median lethal dose (LD50) of a test substance when administered

orally in a single dose.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://trdsf.com/blogs/news/first-aid-treatment-chemical-exposure-control
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals:

Species and Strain: Healthy, young adult albino rats (e.g., Sprague-Dawley or Wistar strain),

nulliparous and non-pregnant females are often preferred as they can be slightly more

sensitive.

Number of Animals: A sufficient number of animals are used to obtain statistically significant

results. The original OECD 401 guideline used at least 5 animals per dose group.

Housing: Animals are housed in individual cages under controlled environmental conditions

(temperature, humidity, 12-hour light/dark cycle). They are given access to standard

laboratory diet and water ad libitum, except for a brief fasting period before dosing.

Methodology:

Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle (e.g., corn oil, water).

Dose Administration: The substance is administered to fasted animals in a single dose by

gavage.

Dose Levels: Several dose levels are used, with the aim of identifying a dose that causes no

mortality and a dose that causes 100% mortality.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Observations are made frequently on the day of dosing and at least once daily

thereafter.

Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. Body weights are recorded weekly.

Necropsy: All animals (those that die during the study and those sacrificed at the end) are

subjected to a gross necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit

analysis).
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Figure 1: Generalized workflow for an acute oral toxicity (LD50) study.
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Hazard Identification and Classification
4-Nitrobiphenyl is classified as a hazardous chemical. The following diagram illustrates its

Globally Harmonized System (GHS) classification.

GHS Classification for 4-Nitrobiphenyl

Carcinogenicity
(Category 2)

Acute Toxicity, Oral
(Category 4)

Hazardous to the Aquatic Environment, Acute
(Category 1)

Hazardous to the Aquatic Environment, Chronic
(Category 1)

Click to download full resolution via product page

Figure 2: GHS hazard classifications for 4-nitrobiphenyl.

Signal Word: Danger[9]

Hazard Statements:

Harmful if swallowed.[9]

May cause cancer.[9]

Very toxic to aquatic life with long lasting effects.[9]

Precautionary Statements:

Obtain special instructions before use.[9]

Do not handle until all safety precautions have been read and understood.[9]

Wash skin thoroughly after handling.[9]

Do not eat, drink or smoke when using this product.[9]

Avoid release to the environment.[9]

Wear protective gloves/protective clothing/eye protection/face protection.[9]
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If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[9]

If exposed or concerned: Get medical advice/attention.[9]

Rinse mouth.[9]

Collect spillage.[9]

Store locked up.[9]

Dispose of contents/container in accordance with local/regional/national/international

regulations.[9]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure risk.

Handling:

Use only in a chemical fume hood.[6]

Do not breathe dust, vapor, mist, or gas.[6]

Do not get in eyes, on skin, or on clothing.[6]

Avoid prolonged or repeated exposure.

Wash thoroughly after handling.

Storage:

Store in a cool, dry place.[6]

Store in a tightly closed container.[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory when handling 4-nitrobiphenyl-d9.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Appropriate chemical-resistant gloves)

Body Protection
(Chemical-resistant apron or lab coat)

Respiratory Protection
(NIOSH/MSHA approved respirator)

handling

Requires

Requires

Requires

Requires

Click to download full resolution via product page

Figure 3: Required personal protective equipment for handling 4-nitrobiphenyl-d9.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[10] A chemical apron is recommended.[6]

Respiratory Protection: A NIOSH/MSHA approved air-purifying dust or mist respirator is

necessary.[6] Use in a chemical fume hood is required.[6]

First-Aid Measures
In case of exposure, immediate action is critical. The following diagram outlines the

recommended first-aid procedures.
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First-Aid for Exposure

Immediate Actions

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

Ingestion

Wash mouth out with water.
Do NOT induce vomiting.

Get Medical Aid Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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